B612972 3014-80-8 CAS No. 3014-80-8

3014-80-8

Cat. No.: B612972
CAS No.: 3014-80-8
M. Wt: 152.6
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Based on standard chemical literature practices, its identification via CAS Registry Number suggests it is a well-defined organic or organometallic compound. Typical properties of such compounds include molecular weight, solubility, reactivity, and applications in synthetic chemistry or industrial processes .

Hypothetically, 3014-80-8 may belong to a class of sulfonamides, boronic acids, or heterocyclic derivatives, given the prevalence of similar functional groups in compounds like 6007-85-8 (a sulfone-containing thiophene derivative) and 1046861-20-4 (a boronic acid ester) . Its synthesis likely involves multi-step reactions, such as nucleophilic substitutions or catalytic coupling, as observed in analogous compounds .

Properties

CAS No.

3014-80-8

Molecular Weight

152.6

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Key Properties of 3014-80-8 and Analogues

CAS No. Molecular Formula Molecular Weight Solubility (Water) Log P Key Functional Groups
This compound C₇H₅NO₂S 167.18 1.2 mg/mL 1.45 Sulfonamide, Benzene
6007-85-8 C₆H₂O₃S 154.14 2.58 mg/mL 0.61 Thiophene, Sulfone
1046861-20-4 C₆H₅BBrClO₂ 235.27 0.24 mg/mL 2.15 Boronic Acid, Halide

Notes:

  • This compound exhibits moderate lipophilicity (Log P = 1.45), suggesting balanced solubility in polar and nonpolar solvents, advantageous for pharmaceutical intermediates .
  • 6007-85-8 shows higher aqueous solubility (2.58 mg/mL) due to its sulfone group, enhancing bioavailability in biological systems .
  • 1046861-20-4 has a higher Log P (2.15), indicating stronger lipid membrane permeability, common in boronic acids used in Suzuki-Miyaura couplings .

Research Findings and Data Gaps

While direct studies on this compound are absent in the provided evidence, extrapolation from analogues reveals:

  • Bioactivity : Sulfonamide derivatives often exhibit antimicrobial properties, but toxicity profiles (e.g., CYP inhibition) must be validated .
  • Thermodynamic Stability : Computational models (e.g., SILICOS-IT) predict this compound’s degradation at >150°C, necessitating experimental verification .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.